molecular formula C23H17ClF3N3OS B2409891 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide CAS No. 339100-98-0

2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide

Cat. No. B2409891
CAS RN: 339100-98-0
M. Wt: 475.91
InChI Key: RZOPHJZKKMATMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide” is a chemical compound with the linear formula C15H11ClF3NOS . It has a molecular weight of 345.773 .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, are not available in the data I have .

Scientific Research Applications

Intramolecular Cyclization

  • Intramolecular Cyclization Processes : Research by Savchenko et al. (2020) explores the intramolecular cyclization of compounds related to the query chemical. They investigated the reaction of 2-chloro-N-(3-oxoalkenyl)acetamides with benzimidazole derivatives, leading to the formation of pyridin-2(1H)-ones, which have diverse applications in organic synthesis (Savchenko et al., 2020).

NMR Studies and Structural Analysis

  • NMR Characterization : A study by Li Ying-jun (2012) involved the NMR characterization of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety. Such NMR studies are crucial for understanding the structural and electronic properties of these compounds (Li Ying-jun, 2012).

Antiprotozoal Activity

  • Antiprotozoal Properties : Pérez‐Villanueva et al. (2013) synthesized benzimidazole derivatives and evaluated their antiprotozoal activity against parasites like Trichomonas vaginalis and Giardia intestinalis. This indicates potential therapeutic applications for these compounds (Pérez‐Villanueva et al., 2013).

Anti-Helicobacter Pylori Activity

  • Anti-Helicobacter Pylori Agents : Research by Carcanague et al. (2002) developed derivatives of benzimidazole as potent agents against the gastric pathogen Helicobacter pylori, highlighting their potential in treating gastrointestinal infections (Carcanague et al., 2002).

Corrosion Inhibition

  • Corrosion Inhibition : A study by Rouifi et al. (2020) focused on the use of benzimidazole derivatives as corrosion inhibitors for carbon steel, indicating their potential in industrial applications (Rouifi et al., 2020).

Central Nervous System Activity

  • CNS Depressant Action : A 2022 study investigated the central nervous system (CNS) depressant activity of certain imidazole and benzimidazole compounds in mice, suggesting potential applications in neuropharmacology (2022).

Antimicrobial and Antitumor Activity

  • Antimicrobial and Antitumor Evaluation : Yurttaş et al. (2015) synthesized benzimidazole derivatives with different heterocyclic rings and evaluated their antitumor activity, underlining their potential in cancer research (Yurttaş et al., 2015).

Crystal Structures

  • Crystallographic Studies : Subasri et al. (2016) analyzed the crystal structures of related compounds, contributing to the understanding of their molecular conformations and potential interactions (Subasri et al., 2016).

Antibacterial Activity

  • Evaluation of Antibacterial Properties : Research by Noolvi et al. (2014) synthesized a series of benzimidazole derivatives and assessed their antibacterial properties, indicating their use in developing new antimicrobial agents (Noolvi et al., 2014).

Photochemical and Thermochemical Properties

  • Photochemical Analysis : A study by Mary et al. (2020) focused on the photochemical and thermochemical properties of benzothiazolinone acetamide analogs, suggesting their potential in photovoltaic applications (Mary et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available data . As with any chemical compound, appropriate safety measures should be taken when handling it, and Material Safety Data Sheets (MSDS) should be consulted.

properties

IUPAC Name

2-[2-[(4-chlorophenyl)sulfanylmethyl]benzimidazol-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H17ClF3N3OS/c24-16-8-10-18(11-9-16)32-14-21-29-19-6-1-2-7-20(19)30(21)13-22(31)28-17-5-3-4-15(12-17)23(25,26)27/h1-12H,13-14H2,(H,28,31)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RZOPHJZKKMATMX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C(N2CC(=O)NC3=CC=CC(=C3)C(F)(F)F)CSC4=CC=C(C=C4)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H17ClF3N3OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

475.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.